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Compound of Interest

Compound Name: Irak4-IN-18

Cat. No.: B15610053 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

inhibitor stock solutions is a critical first step for reliable and reproducible experimental results.

This document provides detailed application notes and protocols for the preparation of a stock

solution of IRAK4-IN-18, a potent inhibitor of Interleukin-1 Receptor-Associated Kinase 4

(IRAK4).

IRAK4 is a serine/threonine kinase that plays a crucial role in the innate immune signaling

pathways.[1][2] It acts as a key mediator downstream of Toll-like receptors (TLRs) and

Interleukin-1 receptors (IL-1Rs), making it a significant target for therapeutic intervention in

inflammatory and autoimmune diseases.[3][4] IRAK4-IN-18 is a potent inhibitor of IRAK4 with

an IC50 of 15 nM.[2]

Physicochemical and Handling Properties of IRAK4-
IN-18
A thorough understanding of the physicochemical properties of IRAK4-IN-18 is essential for its

proper handling and storage. The table below summarizes key information for this compound.
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Property Value Source/Notes

Molecular Formula C₂₄H₂₅FN₆O₃ [2]

Molecular Weight 464.5 g/mol
Calculated from the molecular

formula.

Recommended Solvent Dimethyl sulfoxide (DMSO)

Based on common practice for

similar small molecule

inhibitors.

Recommended Storage -20°C [2]

Appearance Solid (assumed)
Typical for small molecule

inhibitors.

Purity >98% (recommended)
For reliable and reproducible

results.

Safety Precautions:

While a specific Material Safety Data Sheet (MSDS) for IRAK4-IN-18 is not readily available, it

is prudent to handle it as a potentially hazardous compound. Standard laboratory safety

practices should be strictly followed:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any powder.

Avoid contact with skin and eyes. In case of contact, wash the affected area immediately

with copious amounts of water.

Dispose of the compound and any contaminated materials in accordance with institutional

and local regulations for chemical waste.
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This section provides a detailed, step-by-step protocol for the preparation of a 10 mM stock

solution of IRAK4-IN-18 in DMSO. This concentration is a common starting point for many in

vitro assays.

Materials and Equipment:
IRAK4-IN-18 powder

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Pipettors and sterile, filtered pipette tips

(Optional) Sonicator water bath

(Optional) 37°C water bath

Protocol for Preparing a 10 mM Stock Solution:
Equilibrate Reagents: Allow the vial of IRAK4-IN-18 powder and the anhydrous DMSO to

come to room temperature before opening to prevent condensation of moisture.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

IRAK4-IN-18 needed using the following formula: Mass (mg) = Molarity (mol/L) x Volume (L)

x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x 464.5 g/mol

x 1000 mg/g = 4.645 mg

Weigh the Compound: On a calibrated analytical balance, carefully weigh out 4.645 mg of

IRAK4-IN-18 powder into a sterile microcentrifuge tube.

Add Solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

weighed compound.
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Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. A clear solution with no visible particulates should be obtained.

Troubleshooting: If the compound does not dissolve completely, gentle warming in a 37°C

water bath for 5-10 minutes or brief sonication in a water bath can aid in dissolution.

However, avoid excessive heat, which may degrade the compound.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile microcentrifuge tubes.

Label and Store: Clearly label each aliquot with the compound name (IRAK4-IN-18),

concentration (10 mM), solvent (DMSO), and the date of preparation. Store the aliquots at

-20°C, protected from light.

Diagrams
IRAK4 Signaling Pathway
The following diagram illustrates the central role of IRAK4 in the Toll-like receptor (TLR) and IL-

1 receptor (IL-1R) signaling pathways, which are critical for the innate immune response.
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Caption: IRAK4 signaling pathway and the inhibitory action of IRAK4-IN-18.

Experimental Workflow for Stock Solution Preparation
The diagram below outlines the key steps in the preparation of the IRAK4-IN-18 stock solution.
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Caption: Workflow for preparing IRAK4-IN-18 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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